Cas no 45534-45-0 (1-Ethenyl-3-methylimidazol-3-ium)

• Product Name: 1-Ethenyl-3-methylimidazol-3-ium
• CAS No: 45534-45-0
• MF: C₆H₉N₂
• MW: 109.149060964584
• CID: 2639395
• PubChem ID: 163648
• Update Time: 2025-04-21

1-Ethenyl-3-methylimidazol-3-ium Chemical and Physical Properties

Names and Identifiers

• 3-Ethenyl-1-methyl-1H-imidazolium
• 29322-86-9
• 45534-45-0
• NS00003387
• VPNMTSAIINVZTK-UHFFFAOYSA-N
• SCHEMBL184994
• 1-ethenyl-3-methylimidazol-3-ium
• NSC-115759
• DTXSID601032759
• NSC115759
• 1-Ethenyl-3-methylimidazol-3-ium

• Inchi： 1S/C6H9N2/c1-3-8-5-4-7(2)6-8/h3-6H,1H2,2H3/q+1
• InChI Key： VPNMTSAIINVZTK-UHFFFAOYSA-N
• SMILES： [N+]1(C)C=CN(C=C)C=1

Computed Properties

• Exact Mass: 109.076573296Da
• Monoisotopic Mass: 109.076573296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 8.8Ų